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A Greener Approach to Gold Extraction:
Ammonium Thiosulfate vs. Cyanide Leaching
A Comparative analysis of the environmental performance of ammonium thiosulfate and

cyanide in gold leaching processes reveals significant advantages for the thiosulfate-based

method, particularly in terms of toxicity and waste management. While cyanide has long been

the industry standard due to its efficiency, growing environmental concerns have spurred the

adoption of safer alternatives like ammonium thiosulfate.

The primary environmental benefit of ammonium thiosulfate lies in its significantly lower

toxicity compared to the highly poisonous sodium cyanide traditionally used in gold mining.[1]

This fundamental difference has profound implications for workplace safety, ecosystem

protection, and the long-term environmental liability of mining operations. While challenges

remain in optimizing the efficiency and cost-effectiveness of thiosulfate leaching, ongoing

research and development continue to enhance its viability as a more sustainable choice for

the future of gold production.

This guide provides a detailed, evidence-based comparison of the environmental and

operational aspects of ammonium thiosulfate and cyanide leaching, aimed at researchers,

scientists, and professionals in the field.
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The following table summarizes key quantitative data comparing the performance and

environmental impact of ammonium thiosulfate and cyanide leaching, based on experimental

findings.

Parameter
Ammonium
Thiosulfate
Leaching

Cyanide Leaching Source(s)

Gold Recovery

Efficiency

69.6% - >99% (ore

dependent and under

optimized conditions)

~95% (efficiently

leaches fine gold

particles)

[2][3][4]

Acute Toxicity

(Lixiviant)

LC50 (Ammonia

component): 8.2 mg/L

(Pimephales

promelas, 96h);

Sodium Thiosulfate

component is of low

toxicity concern.

Highly toxic to aquatic

life.
[5]

Effluent Composition

Contains ammonium,

thiosulfate, sulfate,

and copper

complexes. Lower

concentrations of

hazardous

substances.

Contains free cyanide,

metal-cyanide

complexes (e.g., with

iron, copper, zinc),

cyanate, and

thiocyanate.

Wastewater Treatment

Focuses on ammonia

removal and

thiosulfate oxidation.

Requires complex and

costly detoxification

processes to break

down cyanide

compounds.

Environmental Impact Assessment
The core of the environmental argument against cyanide leaching is its extreme toxicity.

Accidental spills can have devastating consequences for aquatic ecosystems and downstream
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communities. In contrast, ammonium thiosulfate is considered a non-toxic alternative. While

ammonia, a key component of the thiosulfate process, is toxic to aquatic life, it is less persistent

and can be managed through established wastewater treatment methods.

The waste streams generated by the two processes also differ significantly in their hazard

profiles. Cyanide-containing tailings require meticulous and long-term management to prevent

the release of toxic substances into the environment. Thiosulfate leaching waste, while

requiring treatment to address ammonia and residual copper, does not pose the same level of

acute, long-term toxic risk.

Caption: Environmental Impact Comparison of Leaching Agents.

Experimental Protocols
Detailed methodologies are crucial for replicating and validating research findings. The

following sections outline typical experimental protocols for both ammonium thiosulfate and

cyanide leaching of gold ores.

Ammonium Thiosulfate Leaching Protocol
This protocol is based on studies investigating the optimization of gold and silver extraction

from sulfide ores.

1. Materials and Reagents:

Gold-bearing ore, dried and crushed to a desired particle size.

Ammonium thiosulfate ((NH₄)₂S₂O₃)

Copper (II) sulfate (CuSO₄) as a catalyst.

Ammonia solution (NH₃) for pH control and complex formation.

Distilled water.

2. Leaching Procedure:
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A known mass of the ore is placed in a glass reactor equipped with a mechanical stirrer and

a pH meter, and situated in a heating mantle.

A leaching solution is prepared by dissolving ammonium thiosulfate and copper sulfate in

distilled water to achieve the desired concentrations (e.g., 0.05–0.5 M ammonium
thiosulfate and 0.05–0.25 M CuSO₄).

The leaching solution is heated to the target temperature (e.g., 40–60 °C).

The ore is added to the heated solution at a specific solid-to-liquid ratio (e.g., 0.2-0.5).

The pH of the slurry is adjusted and maintained within a specific range (e.g., 9-10.5) using

the ammonia solution.

The mixture is stirred at a constant speed (e.g., 300-400 rpm) for a set duration (e.g., 1–4

hours).

Samples of the solution are withdrawn at regular intervals to be analyzed for gold

concentration.
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Caption: Ammonium Thiosulfate Leaching Workflow.

Cyanide Leaching Protocol
This protocol outlines a typical laboratory procedure for gold extraction using cyanide.

1. Materials and Reagents:

Gold-bearing ore, crushed and ground to a specific particle size (e.g., -200 mesh).
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Sodium cyanide (NaCN) or potassium cyanide (KCN).

Lime (CaO) or sodium hydroxide (NaOH) for pH control.

Distilled water.

2. Leaching Procedure:

A predetermined mass of finely ground ore is mixed with water to create a slurry of a specific

density (e.g., 40-50% solids).

The slurry is placed in an agitation vessel.

The pH of the slurry is raised to and maintained at a specific alkaline level (e.g., 10.5-11) by

adding lime or sodium hydroxide to prevent the formation of toxic hydrogen cyanide gas.

A solution of sodium or potassium cyanide is added to achieve the desired concentration

(e.g., 0.5-2.0 g/L NaCN).

The slurry is agitated continuously for a specified period (e.g., 24-48 hours) while ensuring

sufficient aeration, as dissolved oxygen is essential for the leaching reaction.

Samples of the pregnant solution are taken periodically to monitor the progress of gold

dissolution.
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Caption: Cyanide Leaching Workflow.
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The transition from cyanide to ammonium thiosulfate in gold leaching represents a significant

step towards a more environmentally responsible mining industry. The inherent low toxicity of

the thiosulfate lixiviant and the less hazardous nature of its waste stream offer compelling

advantages over the traditional cyanide process. While further research is needed to optimize

the economic and operational aspects of thiosulfate leaching for all ore types, the clear

environmental benefits position it as a leading alternative for sustainable gold production. For

researchers and professionals in the field, focusing on enhancing the efficiency and reducing

the operational costs of the ammonium thiosulfate process will be key to its widespread

adoption and to mitigating the environmental footprint of gold mining.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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